Cas no 82864-06-0 (R-(-)-dol hydrochloride)

R-(-)-dol hydrochloride structure
R-(-)-dol hydrochloride structure
Product Name:R-(-)-dol hydrochloride
CAS No:82864-06-0
MF:C11H16INO2
MW:321.154715538025
CID:1808006
PubChem ID:9840090
Update Time:2024-03-01

R-(-)-dol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • R-(-)-dol hydrochloride
    • R(-)-DOI HCL
    • Inchi: 1S/C11H16INO2/c1-7(13)4-8-5-11(15-3)9(12)6-10(8)14-2/h5-7H,4,13H2,1-3H3/t7-/m1/s1
    • InChI Key: BGMZUEKZENQUJY-SSDOTTSWSA-N
    • SMILES: C(C1=CC(OC)=C(I)C=C1OC)[C@H](N)C

Computed Properties

  • Exact Mass: 321.02258g/mol
  • Monoisotopic Mass: 321.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.5Ų
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